Cas no 574-12-9 (Isoflavone)

Isoflavone Properties

Names and Identifiers

• 3-Phenyl-4H-chromen-4-one
• 3-Phenylchromen-4-one
• ISOFLAVONE
• ISOFLAVONE (SOY BEAN)
• 3-Phenylchromone
• Soy Isoflavones P.E
• Soy?Isoflavones
• Soybean Isoflavones
• 3-Phenyl-4H-1-benzopyran-4-one
• isoflavon
• 4H-1-Benzopyran-4-one, 3-phenyl-
• OVO2KUW8H8
• GOMNOOKGLZYEJT-UHFFFAOYSA-N
• NSC135405
• AK114020
• Isoflavone (8CI)
• Isoflavone skeleton
• BCP22856
• SBB068618
• VN10014
• BCP9000133
• DB12007
• ST098957
• AX8135136
• NS000
• Soybean Peptide
• AC-12802
• DTXSID90205986
• CS-W006405
• J-521538
• NS00033715
• C00799
• AKOS015918505
• CHEMBL366460
• CCG-214095
• AMY33371
• SCHEMBL8028
• HY-W006405
• MFCD00100851
• Q27102918
• Isoflavone - 98%
• NSC-135405
• NSC 135405
• DS-6374
• B-D-Glucopyranoside,phenyl2,3-bis-O-(phenylmethyl)-4,6-O-[(R)-phenylmethylene]-1-thio-
• FT-0627415
• ISOFLAVONE [MI]
• 574-12-9
• CHEBI:18220
• UNII-OVO2KUW8H8
• 3-Phenyl-4H-1-benzopyran-4-one; 3-Phenyl-4-chromone; 3-Phenylchromone; NSC 135405; Isoflavone 80
• +Expand

• MDL： MFCD00100851
• InChIKey： GOMNOOKGLZYEJT-UHFFFAOYSA-N
• Inchi： 1S/C15H10O2/c16-15-12-8-4-5-9-14(12)17-10-13(15)11-6-2-1-3-7-11/h1-10H
• SMILES： O1C([H])=C(C2C([H])=C([H])C([H])=C([H])C=2[H])C(C2=C([H])C([H])=C([H])C([H])=C12)=O

Computed Properties

• Exact Mass: 222.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 222.068
• Heavy Atom Count: 17
• Complexity: 326
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3
• Molecular Weight: 222.24

Experimental Properties

• LogP: 3.46000
• PSA: 30.21000
• Refractive Index: 1.6600 (estimate)
• Boiling Point: 367°C at 760 mmHg
• Melting Point: 148°
• Flash Point: 171.1 °C
• Density: 1.1404 (rough estimate)

Isoflavone Security Information

• Packing Group：II; III
• Hazard Level：4.1
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD135136)
• Signal Word：Warning

Isoflavone Customs Data

• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%